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Abstract
Thiolactomycin (TLM) is a natural product antibiotic, originally isolated from the fermentation

broth of a Nocardia species, that exhibits a broad spectrum of biological activity.[1][2] It

functions as a potent and selective inhibitor of the bacterial type II fatty acid synthase (FAS-II)

system, a pathway essential for bacterial viability and distinct from the type I fatty acid synthase

(FAS-I) found in mammals.[3][4] This selective inhibition confers upon Thiolactomycin its

antibacterial properties while maintaining low toxicity in animals.[5][6] This technical guide

provides a comprehensive overview of Thiolactomycin's biological activity, including its

mechanism of action, target enzymes, antimicrobial spectrum, and detailed experimental

protocols for its characterization.

Mechanism of Action: Inhibition of Fatty Acid
Synthesis
Thiolactomycin's primary mechanism of action is the inhibition of fatty acid biosynthesis by

targeting the β-ketoacyl-acyl carrier protein (ACP) synthases (KAS), which are crucial

condensing enzymes in the FAS-II pathway.[7][8] This pathway is responsible for the elongation

of fatty acid chains. By inhibiting these enzymes, Thiolactomycin disrupts the production of

essential fatty acids required for bacterial cell membrane construction and other vital cellular

processes.[9][10]
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The FAS-II system is a dissociated multi-enzyme complex found in bacteria and plants, in

contrast to the large, multifunctional FAS-I complex in mammals and fungi.[3][4] This structural

difference is the basis for Thiolactomycin's selective toxicity. Specifically, Thiolactomycin has

been shown to inhibit several KAS enzymes, including:

FabB (KAS I): Involved in the elongation of both saturated and unsaturated fatty acids.

FabF (KAS II): Also participates in fatty acid elongation.

KasA and KasB: These are the β-ketoacyl-ACP synthases in Mycobacterium tuberculosis

that are involved in the synthesis of mycolic acids, a unique and essential component of the

mycobacterial cell wall.[11][12]

Thiolactomycin acts as a reversible, competitive inhibitor with respect to malonyl-ACP, one of

the substrates for the KAS enzymes.[7]

Signaling Pathway and Logic
The inhibitory action of Thiolactomycin on the FAS-II pathway can be visualized as a direct

interruption of a linear metabolic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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